Cas no 64264-20-6 (Benzenepropanal, 4-(phenoxymethyl)-)

Benzenepropanal, 4-(phenoxymethyl)- structure
64264-20-6 structure
Product Name:Benzenepropanal, 4-(phenoxymethyl)-
CAS No:64264-20-6
MF:C16H16O2
MW:240.297044754028
CID:424343
PubChem ID:71380190
Update Time:2025-04-19

Benzenepropanal, 4-(phenoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanal, 4-(phenoxymethyl)-
    • LogP
    • 3-[4-(Phenoxymethyl)phenyl]propanal
    • 4-(PHENOXYMETHYL)-BENZENEPROPANAL
    • Benzenepropanal,4-(phenoxymethyl)-
    • 3-(4-(Phenoxymethyl)phenyl)propanal
    • 64264-20-6
    • DTXSID70802715
    • Inchi: 1S/C16H16O2/c17-12-4-5-14-8-10-15(11-9-14)13-18-16-6-2-1-3-7-16/h1-3,6-12H,4-5,13H2
    • InChI Key: YTEABGZXLVXRIF-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CC1C=CC(=CC=1)CCC=O

Computed Properties

  • Exact Mass: 240.11508
  • Monoisotopic Mass: 240.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.088
  • Boiling Point: 371.4°C at 760 mmHg
  • Flash Point: 161.5°C
  • Refractive Index: 1.563
  • PSA: 26.3
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